Cas no 1246823-32-4 (2,4-dibromo-N,N-diethyl-5-methylbenzene-1-sulfonamide)

• Product Name: 2,4-dibromo-N,N-diethyl-5-methylbenzene-1-sulfonamide
• CAS No: 1246823-32-4
• MF: C₁₁H₁₅Br₂NO₂S
• MW: 385.115300416946
• CID: 5344450
• Update Time: 2025-07-17

2,4-dibromo-N,N-diethyl-5-methylbenzene-1-sulfonamide Chemical and Physical Properties

Names and Identifiers

• 2,4-Dibromo-N,N-diethyl-5-methylbenzenesulfonamide
• 2,4-dibromo-N,N-diethyl-5-methylbenzene-1-sulfonamide

• Inchi： 1S/C11H15Br2NO2S/c1-4-14(5-2)17(15,16)11-6-8(3)9(12)7-10(11)13/h6-7H,4-5H2,1-3H3
• InChI Key： XGQQPCUUVGETDD-UHFFFAOYSA-N
• SMILES： C1(S(N(CC)CC)(=O)=O)=CC(C)=C(Br)C=C1Br

Experimental Properties

• Density: 1.627±0.06 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
• Boiling Point: 422.4±55.0 °C(Predicted)
• pka: -5.97±0.70(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzenesulfonamides

Additional information on 2,4-dibromo-N,N-diethyl-5-methylbenzene-1-sulfonamide

Introduction to 2,4-dibromo-N,N-diethyl-5-methylbenzene-1-sulfonamide (CAS No. 1246823-32-4)

2,4-dibromo-N,N-diethyl-5-methylbenzene-1-sulfonamide, identified by the Chemical Abstracts Service Number (CAS No.) 1246823-32-4, is a specialized organic compound that has garnered attention in the field of pharmaceutical and agrochemical research. This compound belongs to the class of sulfonamides, which are well-known for their diverse biological activities and utility in drug development. The structural features of this molecule, including its brominated aromatic ring and sulfonamide functional group, contribute to its unique chemical properties and potential applications.

The molecular structure of 2,4-dibromo-N,N-diethyl-5-methylbenzene-1-sulfonamide consists of a benzene ring substituted with two bromine atoms at the 2 and 4 positions, an N,N-diethylamino group at the 1 position, and a methyl group at the 5 position. The sulfonamide group (-SO₂NH₂) is attached to the benzene ring at the 1 position. This specific arrangement of functional groups imparts distinct reactivity and interaction capabilities with biological targets, making it a valuable scaffold for further chemical modifications and derivatization.

In recent years, sulfonamides have been extensively studied due to their broad spectrum of biological activities. They serve as key intermediates in the synthesis of various pharmacologically active compounds, including antibiotics, anti-inflammatory agents, and antiviral drugs. The presence of bromine atoms in 2,4-dibromo-N,N-diethyl-5-methylbenzene-1-sulfonamide enhances its reactivity, allowing for further functionalization through cross-coupling reactions such as Suzuki or Buchwald-Hartwig couplings. These reactions enable the introduction of additional substituents, thereby expanding the compound's utility in medicinal chemistry.

One of the most compelling aspects of 2,4-dibromo-N,N-diethyl-5-methylbenzene-1-sulfonamide is its potential as a lead compound in drug discovery. The sulfonamide moiety is known to interact with biological targets through hydrogen bonding and dipole-dipole interactions, making it an effective pharmacophore for designing molecules with enhanced binding affinity. Additionally, the bromine atoms can serve as handles for further chemical manipulation, allowing researchers to fine-tune the properties of the compound for specific applications.

Recent studies have highlighted the importance of sulfonamides in developing novel therapeutic agents. For instance, modifications of the sulfonamide group have led to the discovery of new antibiotics that are effective against multidrug-resistant bacteria. The structural motif present in 2,4-dibromo-N,N-diethyl-5-methylbenzene-1-sulfonamide aligns well with this trend, suggesting that it could be a valuable starting point for developing new antimicrobial compounds. Furthermore, its ability to undergo various chemical transformations makes it a versatile building block for synthesizing complex molecules with tailored biological activities.

The agrochemical industry has also shown interest in sulfonamides due to their potential as pesticides and herbicides. The unique properties of 2,4-dibromo-N,N-diethyl-5-methylbenzene-1-sulfonamide, such as its stability under environmental conditions and its ability to interact with biological targets in plants and pests, make it a promising candidate for developing new agrochemical products. Research is ongoing to explore its efficacy as a growth regulator or a pest repellent, with initial results indicating promising potential.

In conclusion,2,4-dibromo-N,N-diethyl-5-methylbenzene-1-sulfonamide (CAS No. 1246823-32-4) is a multifaceted compound with significant potential in pharmaceutical and agrochemical applications. Its unique structural features and reactivity make it an attractive scaffold for further research and development. As our understanding of sulfonamides continues to grow,2,4-dibromo-N,N-diethyl-5-methylbenzene-1-sulfonamide is poised to play a crucial role in discovering new therapeutic agents and innovative agrochemical solutions.